2,2-Dimethyl-6-(trifluoromethyl)-2H-benzo[b][1,4]oxazin-3(4H)-one

• IUPAC Name: 2,2-dimethyl-6-(trifluoromethyl)-4H-1,4-benzoxazin-3-one
• InChI: InChI=1S/C11H10F3NO2/c1-10(2)9(16)15-7-5-6(11(12,13)14)3-4-8(7)17-10/h3-5H,1-2H3,(H,15,16)
• InChI Key: KVGQIRCTCZFWNN-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(=O)NC2=C(O1)C=CC(=C2)C(F)(F)F)C
• Molecular Formula: C11H10F3NO2
• Molecular Weight: 245.20 g/mol
• CAS No.: 1517344-87-4

Description

2,2-Dimethyl-6-(trifluoromethyl)-2H-benzo[b][1,4]oxazin-3(4H)-one is a useful research compound. Its molecular formula is C11H10F3NO2 and its molecular weight is 245.201. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Applications

Synthesis and Antitumor Activities 1,2,3-Triazines, including derivatives like 2,2-Dimethyl-6-(trifluoromethyl)-2H-benzo[b][1,4]oxazin-3(4H)-one, demonstrate a broad spectrum of biological activities, such as antibacterial, antifungal, antiviral, antiproliferative, analgesic, and anti-inflammatory properties. Their simple synthesis process, combined with their efficiency, makes them promising scaffolds for antitumor compound development (Cascioferro et al., 2017).

Chemical Reactivity and Synthesis

Reactions with C- and N-Nucleophiles The chemistry of arylmethylidene derivatives, including compounds like this compound, is complex and versatile. These compounds react with various nucleophilic agents to produce a wide range of compounds, such as amides, pyrrolones, benzofurans, and oxazines. The reaction pathways are influenced by the structure of the initial reagents, the strength of the nucleophilic agent, and the reaction conditions (Kamneva et al., 2018).

Environmental and Health Aspects

PFAS Alternatives and Health Risks In the context of environmental safety, compounds like this compound are being considered as alternatives to per- and polyfluoroalkyl substances (PFASs). However, novel fluorinated alternatives exhibit systemic multiple organ toxicities and are potentially as toxic or even more toxic than the legacy PFASs. This necessitates comprehensive toxicological studies to confirm their long-term usability (Wang et al., 2019).

Plant Defence and Antimicrobial Activities

Benzoxazinoids as Plant Defence Metabolites Benzoxazinoids, including benzoxazinones and benzoxazolinones, are specialized metabolites produced by certain plants, like the Poaceae family. These compounds serve as defence against biological threats. The 1,4-benzoxazin-3-one backbone, akin to structures like this compound, has been identified as a potential scaffold for designing new antimicrobial compounds, demonstrating significant activity against pathogenic fungi and bacteria (de Bruijn et al., 2018).

Mechanism of Action

Target of Action

The trifluoromethyl group plays an increasingly important role in pharmaceuticals, agrochemicals, and materials .

Mode of Action

The compound’s mode of action involves the trifluoromethylation of carbon-centered radical intermediates . This process is part of the broader field of radical chemistry, which involves the use of radicals to facilitate chemical reactions .

Biochemical Pathways

The trifluoromethylation process can influence various biochemical pathways due to the widespread role of the trifluoromethyl group in different chemical compounds .

Result of Action

The trifluoromethylation process can result in the formation of various useful compounds .

Future Directions

The development of new methodologies for efficient and selective introduction of CF3 groups into diverse skeletons has become an active and hot topic in synthetic chemistry. The future of trifluoromethylation reactions looks promising, with potential for further improvements in the field.